Cas no 1427430-48-5 (7-bromo-6-chloro-1-benzothiophene)

• Product Name: 7-bromo-6-chloro-1-benzothiophene
• CAS No: 1427430-48-5
• MF: C₈H₄BrClS
• MW: 247.539359092712
• CID: 5911080
• PubChem ID: 121605246
• Update Time: 2025-06-10

7-bromo-6-chloro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 7-bromo-6-chloro-1-benzothiophene
• 1427430-48-5
• EN300-195178
• AKOS026742983

• Inchi： 1S/C8H4BrClS/c9-7-6(10)2-1-5-3-4-11-8(5)7/h1-4H
• InChI Key： WQUNDKRFVUCALT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C=CSC=21)Cl

Computed Properties

• Exact Mass: 245.89056g/mol
• Monoisotopic Mass: 245.89056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų

Additional information on 7-bromo-6-chloro-1-benzothiophene

Chemical Compound CAS No. 1427430-48-5: 7-Bromo-6-Chloro-1-Benzothiophene

The compound with CAS No. 1427430-48-5, known as 7-bromo-6-chloro-1-benzothiophene, is a significant heterocyclic aromatic compound that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of benzothiophenes, which are derivatives of benzene fused with a thiophene ring. The presence of bromine and chlorine substituents at positions 7 and 6, respectively, imparts unique electronic and structural properties to the molecule, making it a valuable compound for both academic research and industrial applications.

Benzothiophene derivatives are widely studied due to their potential applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The introduction of halogen atoms, particularly bromine and chlorine, further enhances the electronic characteristics of the molecule by altering its conjugation length and energy levels. Recent studies have shown that 7-bromo-6-chloro-1-benzothiophene exhibits excellent photoluminescence properties, making it a promising candidate for use in advanced display technologies.

The synthesis of 7-bromo-6-chloro-1-benzothiophene typically involves multi-step organic reactions, including Friedel-Crafts alkylation or cyclization processes. Researchers have explored various synthetic pathways to optimize the yield and purity of the compound. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to achieve higher yields while minimizing side reactions. This advancement highlights the importance of continuous innovation in synthetic methodologies to meet the growing demand for high-quality benzothiophene derivatives.

In terms of physical properties, 7-bromo-6-chloro-1-benzothiophene is characterized by its dark yellow crystalline structure, which is typical for aromatic heterocycles with extended conjugation. The compound has a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis absorption spectrum reveals strong absorbance bands in the visible region, indicating its potential for use in light-harvesting applications.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 7-bromo-6-chloro-1-benzothiophene with high accuracy. Density functional theory (DFT) calculations have shown that the compound exhibits a low band gap, which is advantageous for applications in organic electronics. Furthermore, molecular dynamics simulations have provided insights into the thermal stability and mechanical properties of the compound, which are critical factors for its integration into real-world devices.

The application of 7-bromo-6-chloro-1-benzothiophene extends beyond optoelectronics. It has been explored as a precursor for synthesizing more complex heterocyclic compounds with enhanced functionalities. For example, researchers have utilized this compound as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional porosity and surface area. These frameworks have potential applications in gas storage, catalysis, and sensing technologies.

In conclusion, 7-bromo-6-chloro-1-benzothiophene (CAS No. 1427430-48-5) is a versatile compound with a wide range of applications in materials science and organic electronics. Its unique electronic properties, derived from its halogen-substituted benzothiophene structure, make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in the development of next-generation materials and technologies.